Cas no 16081-12-2 (2,5-Cyclohexadiene-1,4-dione,1,4-bis(phenylhydrazone))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,1,4-bis(phenylhydrazone)
• CAS No: 16081-12-2
• Molecular Formula: C₁₈H₁₆N₄
• Molecular Weight: 288.34644
• CID: 180620
• PubChem ID: 320911

2,5-Cyclohexadiene-1,4-dione,1,4-bis(phenylhydrazone) Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,1,4-bis(phenylhydrazone)
• 1-phenyl-2-(4-phenyldiazenylphenyl)hydrazine
• AC1L837S
• NSC270053
• NSC-270053
• DTXSID80313428
• SCHEMBL15866637
• 16081-12-2

• InChIKey： ZWSYNODKHXWUFE-LSDHQDQOSA-N
• Inchi： InChI=1S/C18H16N4/c1-3-7-15(8-4-1)19-21-17-11-13-18(14-12-17)22-20-16-9-5-2-6-10-16/h1-14,19,21H/b22-20+
• SMILES： C1C=CC(NNC2C=CC(/N=N/C3C=CC=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 288.13768
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 288.137496527g/mol
• Heavy Atom Count: 22
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• LogP: 4.19460
• PSA: 48.78